2-[2-(2-chlorophenyl)vinyl]-6-iodo-3-phenyl-4(3H)-quinazolinone

• IUPAC Name: 2-[2-(2-chlorophenyl)ethenyl]-6-iodo-3-phenylquinazolin-4-one
• InChI: InChI=1S/C22H14ClIN2O/c23-19-9-5-4-6-15(19)10-13-21-25-20-12-11-16(24)14-18(20)22(27)26(21)17-7-2-1-3-8-17/h1-14H
• InChI Key: VWLLRRGOJOZKCB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C(=NC3=C(C2=O)C=C(C=C3)I)C=CC4=CC=CC=C4Cl
• Molecular Formula: C22H14ClIN2O
• Molecular Weight: 484.7 g/mol

Description

2-[2-(2-chlorophenyl)vinyl]-6-iodo-3-phenyl-4(3H)-quinazolinone is a synthetic compound that has garnered significant attention in the scientific community due to its potential applications in various fields. This compound is also known as CIVIQ and has been the subject of extensive research in recent years.

Mechanism of Action

The mechanism of action of CIVIQ is not fully understood, but it is believed to involve the inhibition of key enzymes and signaling pathways involved in cancer cell growth and proliferation. CIVIQ has been shown to induce apoptosis or programmed cell death in cancer cells, which is a promising approach for the development of new cancer therapies.
Biochemical and Physiological Effects
CIVIQ has been shown to have a range of biochemical and physiological effects in vitro and in vivo. In vitro studies have demonstrated that CIVIQ inhibits the growth of cancer cells and induces apoptosis. In vivo studies have shown that CIVIQ can inhibit tumor growth and metastasis in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of CIVIQ is its potent anticancer activity against a variety of cancer cell lines. This makes it a promising candidate for the development of new cancer therapies. However, CIVIQ has some limitations in lab experiments, including its low solubility in water and its potential toxicity to normal cells.

Future Directions

There are several future directions for research on CIVIQ. One area of research is the development of novel formulations of CIVIQ that improve its solubility and bioavailability. Another area of research is the identification of the specific enzymes and signaling pathways targeted by CIVIQ, which could provide insights into its mechanism of action. Additionally, further studies are needed to evaluate the safety and efficacy of CIVIQ in animal models and clinical trials.

Scientific Research Applications

CIVIQ has been studied extensively for its potential applications in various fields, including medicinal chemistry, biochemistry, and molecular biology. CIVIQ has been found to exhibit potent anticancer activity against a variety of cancer cell lines. It has also been shown to possess antimicrobial properties, making it a potential candidate for the development of new antibiotics.